Cas no 2171614-00-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid
• CAS No: 2171614-00-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6212365
• PubChem ID: 165540945
• Update Time: 2025-06-12

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-octahydro-1H-indole-6-carboxylic acid
• 2171614-00-7
• EN300-1480401

• Inchi： 1S/C27H30N2O5/c1-16(25(30)29-13-12-17-10-11-18(26(31)32)14-24(17)29)28-27(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23-24H,10-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： LMGPFMGJOBTUAS-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2CCC(C(=O)O)CC12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid (CAS No. 2171614-00-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid, identified by the CAS number 2171614-00-7, is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules characterized by the presence of an octahydroindole core, which is a fused bicyclic structure consisting of an indole ring embedded within an eight-membered saturated hydrocarbon ring. The presence of additional functional groups, such as the fluoren-9-ylmethoxycarbonyl moiety and the amino-propanoyl side chain, further enhances its potential as a pharmacophore in drug discovery and development.

The fluoren-9-ylmethoxycarbonyl group, often abbreviated as Fmoc, is a protecting group commonly used in peptide synthesis but has also been explored in the design of bioactive molecules. Its incorporation into the structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid not only confers stability to the molecule during synthetic processes but also may contribute to its binding affinity and selectivity when interacting with biological targets. The amino-propanoyl side chain introduces a polar, aliphatic region that can engage in hydrogen bonding or other forms of non-covalent interactions with biological receptors, thereby modulating the compound's pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the octahydroindole core may interact with hydrophobic pockets of target proteins, while the Fmoc group could serve as a key recognition element for specific binding sites. These insights have been instrumental in guiding the optimization of analogs with improved potency and reduced off-target effects.

In the realm of drug discovery, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid has been investigated for its potential role in addressing various therapeutic challenges. For instance, preliminary studies have highlighted its interaction with enzymes involved in inflammatory pathways, suggesting that it may serve as a lead compound for developing novel anti-inflammatory agents. Additionally, its structural motifs have been compared to known bioactive molecules targeting neurological disorders, where the octahydroindole scaffold is frequently observed.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The integration of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the octahydroindole core with high enantioselectivity. These techniques not only enhance efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

One particularly intriguing aspect of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid is its potential as a scaffold for structure-based drug design. By leveraging computational tools, researchers can identify key interactions between this molecule and its biological targets at an atomic level. This approach has led to the identification of novel binding pockets that were previously unexplored, opening up new avenues for therapeutic intervention.

The pharmacokinetic properties of this compound are also under investigation. Studies have begun to assess its solubility, metabolic stability, and distribution profiles in vivo. These parameters are crucial for determining whether it can progress into clinical trials as a viable therapeutic option. Preliminary data suggest that modifications to the Fmoc group could enhance oral bioavailability while maintaining biological activity.

Collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of 1-2-( {(9H-fluoren - 9 - ylmethoxycarbony l } amino ) pro pan oyl - octa hydro - 1 H - ind ole - 6 - carboxylic acid) (CAS No. 2171614 - 00 - 7). These partnerships bring together expertise in synthetic chemistry, pharmacology, and biotechnology, enabling rapid translation from bench research to preclinical development. Such integrative efforts are essential for bringing innovative therapeutics to market efficiently.

The future prospects for this compound are promising. Ongoing research aims to expand its chemical space by introducing diverse substituents at various positions within its structure. By employing combinatorial chemistry and high-throughput screening techniques, libraries of derivatives can be generated rapidly for systematic evaluation against multiple disease targets.

Regulatory considerations also play a significant role in advancing this molecule through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards required by regulatory agencies such as the U.S Food & Drug Administration (FDA) or European Medicines Agency (EMA). This adherence is critical not only for safety but also for reproducibility across different batches used in preclinical studies.

In conclusion,1 - 2 - ( { ( 9 H - fluore n - 9 - ylm ethoxy carb on y l } amino ) pro pan oyl - octa hydro - 1 H - ind ole - 6 - carboxylic acid(CAS No .2171614 -00 -7 ) represents an exciting opportunity within chemical biology and medicinal chemistry due to its unique structural attributes , promising biological activities ,and potential therapeutic applications . Continued investigation into its synthesis ,pharmacology ,and drug-like properties will further elucidate its role as a valuable scaffold or lead compound . As research progresses ,this molecule may contribute significantly toward addressing unmet medical needs across diverse therapeutic areas .